Cas no 38076-81-2 (2-hydroxy-4-methylpyridine-3-carboxylic acid)

2-hydroxy-4-methylpyridine-3-carboxylic acid Properties

Names and Identifiers

• 2-Hydroxy-4-methylnicotinic acid
• 2-Hydroxy-4-methyl-nicotinic acid
• 2-Hydroxy-4-methylpridine-3-carboxylic acid
• 2-Hydroxy-4-methyl-3-pyridincarboxylsaeure
• 2-hydroxy-4-methylpyridine-3-carboxylic acid
• CTK1C2228
• CTK7I6175
• SureCN2223763
• 4-methyl-2-oxo-1,2-dihydro-3-pyridinecarboxylic acid
• SCHEMBL2223763
• SCHEMBL10766873
• 4-Methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid
• A873928
• AKOS006332469
• SB53832
• EN300-128295
• FT-0682789
• 2-HYDROXY-4-METHYL-3-PYRIDINECARBOXYLICACID
• DTXSID90495840
• AKOS015867047
• MFCD09033815
• 3-Pyridinecarboxylicacid, 1,2-dihydro-4-methyl-2-oxo-
• E78505
• SY147931
• XTLDPQQUIMHNNC-UHFFFAOYSA-N
• AMY6389
• 38076-81-2
• CS-0169237
• AS-5257
• 2-Hydroxy-4-methylnicotinicacid
• Z1623872049
• 4-METHYL-2-OXO-1H-PYRIDINE-3-CARBOXYLIC ACID
• 1,2-dihydro-4-methyl-2-oxo-3-pyridinecarboxylic acid
• DB-069629
• +Expand

• MDL： MFCD09033815
• InChIKey： XTLDPQQUIMHNNC-UHFFFAOYSA-N
• Inchi： 1S/C7H7NO3/c1-4-2-3-8-6(9)5(4)7(10)11/h2-3H,1H3,(H,8,9)(H,10,11)
• SMILES： CC1=C(C(=NC=C1)O)C(=O)O

Computed Properties

• Exact Mass: 153.04261
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 153.042593085g/mol
• Heavy Atom Count: 11
• Complexity: 275
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.4
• Refractive Index: 1.607
• Boiling Point: 424.4°C at 760 mmHg
• Melting Point: 247 ºC
• Flash Point: 210.5°C
• Density: 1.345